Cas no 2680672-07-3 (benzyl 7-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline-5-carboxylate)

• Product Name: benzyl 7-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline-5-carboxylate
• CAS No: 2680672-07-3
• MF: C₁₉H₁₉BrN₂O₂
• MW: 387.270364046097
• CID: 5621050
• PubChem ID: 165925198
• Update Time: 2025-09-28

benzyl 7-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680672-07-3
• EN300-28302380
• benzyl 7-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate
• benzyl 7-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline-5-carboxylate

• Inchi： 1S/C19H19BrN2O2/c20-15-8-9-17-18(11-15)22(12-16-7-4-10-21(16)17)19(23)24-13-14-5-2-1-3-6-14/h1-3,5-6,8-9,11,16H,4,7,10,12-13H2
• InChI Key： KWSPFMQQLCMTRQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C(=O)OCC1C=CC=CC=1)CC1CCCN12

Computed Properties

• Exact Mass: 386.06299g/mol
• Monoisotopic Mass: 386.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 32.8Ų

Additional information on benzyl 7-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline-5-carboxylate

Introduction to Benzyl 7-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate (CAS No. 2680672-07-3)

Benzyl 7-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate, with the CAS number 2680672-07-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrroloquinoxaline class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of Benzyl 7-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate incorporates a brominated pyrroloquinoxaline core, which is a key feature that enhances its reactivity and interaction with biological targets. The presence of the bromine atom at the 7-position introduces a handle for further chemical modifications, making it a versatile scaffold for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential anticancer properties. Pyrroloquinoxalines have emerged as a promising class of molecules due to their ability to inhibit various kinases and enzymes involved in cancer cell proliferation and survival. The brominated derivative Benzyl 7-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate is being extensively studied for its ability to disrupt these critical pathways.

One of the most compelling aspects of this compound is its potential as an inhibitor of tyrosine kinases, which are overexpressed in many types of cancer. Studies have shown that Benzyl 7-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate can effectively bind to the active site of these kinases, thereby blocking their activity and inducing apoptosis in cancer cells. This mechanism of action has made it a subject of intense interest for researchers looking to develop next-generation anticancer agents.

The carboxylate group at the 5-position of the pyrroloquinoxaline core provides an additional site for functionalization. This allows for the attachment of various pharmacophores that can enhance the solubility and bioavailability of the compound. Moreover, the benzyl group at the 7-position serves as a protecting group that can be removed under specific conditions to reveal more reactive intermediates for further derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of Benzyl 7-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate with target proteins. These studies have identified key residues in tyrosine kinases that are critical for its binding and have provided insights into how structural modifications can improve its potency and selectivity. This computational approach has significantly accelerated the drug discovery process and has led to the identification of several promising lead compounds.

In vitro studies have demonstrated that Benzyl 7-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1